![molecular formula C26H31N3O5 B265485 3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B265485.png)
3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
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Overview
Description
3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a pyrrolone derivative that has been synthesized and studied extensively in recent years.
Mechanism of Action
The mechanism of action of 3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. The compound has been shown to inhibit the activity of protein kinases, which play a key role in cell signaling and proliferation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of protein kinases. Additionally, it has been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential as a therapeutic agent for inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its potent anticancer activity, its potential as an antifungal agent, and its anti-inflammatory and antioxidant properties. However, the limitations include the complex synthesis method and the lack of knowledge about its mechanism of action.
Future Directions
There are several future directions for the study of 3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate its potential as a therapeutic agent for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to further study its mechanism of action and identify potential targets for the development of new anticancer drugs. Additionally, the compound could be further optimized to improve its potency and reduce its toxicity.
Synthesis Methods
The synthesis of 3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves a multistep process that includes the reaction of pyrrole-2-carbaldehyde with 2-pyridinecarboxaldehyde and morpholine to form a pyrrole intermediate. This intermediate is then reacted with 4-isopropoxybenzoyl chloride and hydroxylamine to obtain the final product. The synthesis method has been optimized to improve yields and purity of the compound.
Scientific Research Applications
3-hydroxy-4-(4-isopropoxybenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(2-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been studied for its potential as an antifungal agent, with promising results against Candida albicans. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
Molecular Formula |
C26H31N3O5 |
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Molecular Weight |
465.5 g/mol |
IUPAC Name |
(4E)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)-5-pyridin-2-ylpyrrolidine-2,3-dione |
InChI |
InChI=1S/C26H31N3O5/c1-18(2)34-20-9-7-19(8-10-20)24(30)22-23(21-6-3-4-11-27-21)29(26(32)25(22)31)13-5-12-28-14-16-33-17-15-28/h3-4,6-11,18,23,30H,5,12-17H2,1-2H3/b24-22+ |
InChI Key |
DAHVOIOINBRMSM-ZNTNEXAZSA-N |
Isomeric SMILES |
CC(C)OC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=N4)/O |
SMILES |
CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=N4)O |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CC=CC=N4)O |
Origin of Product |
United States |
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